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Compound of Interest |

(5-Chloro-2-
Compound Name:
methylphenyl)hydrazine

CAS No.: 94447-40-2

Cat. No.: B3038985

. J

Executive Safety Directive

STOP AND READ: (5-Chloro-2-methylphenyl)hydrazine (CAS: 94447-40-2 / HCI salt: 5446-
17-3) is a substituted phenylhydrazine derivative. It acts as a potent skin sensitizer, carcinogen
(Category 1B), and aquatic toxin.

Core Disposal Principle: Do NOT attempt benchtop chemical deactivation (e.g., bleach
oxidation) as a primary disposal method. Hydrazine derivatives can react violently with
oxidizers to produce toxic, volatile diazo compounds or benzene derivatives. The only
authorized disposal route is segregation and off-site thermal destruction (incineration) via a
licensed hazardous waste contractor.

Chemical Profile & Hazard Characterization

Before handling waste, verify the specific form of the compound (free base vs. hydrochloride
salt). Both require identical disposal rigor.
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Parameter Data Critical Note
(5-Chloro-2-

Compound Name _
methylphenyl)hydrazine

CAS Number

94447-40-2 (Free base)5446-
17-3 (HCl salt)

Verify CAS on container label.

[1]

Physical State

Solid (typically beige/white

powder)

Dust generation is a primary

inhalation risk.

RCRA Status

Non-Listed (Must be

characterized)

Likely D001 (Ignitable) or Toxic
if TCLP fails. Treat as
Hazardous Waste.[2][3][4]

Key Hazards

Carcinogen, Skin Sensitizer,

Aquatic Toxicity

Zero-tolerance for drain

disposal.

Incompatibility

Strong Oxidizers, Strong
Bases

Segregate from nitric acid,

perchlorates, and bleach.

Pre-Disposal Requirements
Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 minimum for solid handling; P100/HEPA respirator recommended if outside

a fume hood.

e Dermal: Double nitrile gloves (0.11 mm min thickness). Breakthrough time is short for

hydrazines; change immediately upon splash.

o Eye: Chemical splash goggles (ANSI Z87.1). Face shield required if pouring liquid stock.

o Clothing: Tyvek® lab coat or impervious apron over standard lab coat.

Engineering Controls[5]

o Ventilation: All waste transfers must occur inside a certified Chemical Fume Hood.
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« Static Control: Grounding straps recommended when transferring large quantities of dry
powder to prevent electrostatic discharge.

Waste Segregation & Classification Logic

Proper segregation prevents dangerous cross-reactions in the waste stream.

Waste Generation

Identify Waste Type

Solid Waste Liquid Waste
(Powder, Contaminated PPE) (Solutions, Solvents)

Segregate into Check Solvent
SOLID TOXIC Waste Stream Composition

Contains DCM, Ethanol,
Chloroform, etc. ethanol, etc.
Halogenated Solvent Non-Halogenated Solvent

Segregate into Segregate into

HALOGENATED Waste Stream NON-HALOGENATED Waste Stream

Click to download full resolution via product page

Figure 1: Waste segregation decision tree. Note that the presence of the chlorinated ring in the
hydrazine derivative generally mandates handling as halogenated waste if dissolved in organic
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solvents.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired stock chemicals, contaminated gloves, weighing boats, paper towels.

o Containment: Place waste immediately into a wide-mouth high-density polyethylene (HDPE)
jar.

o Why HDPE? It offers excellent chemical resistance to hydrazines and prevents breakage.

o Double Bagging: If the waste is bulky (e.g., contaminated bench liners), double-bag in 6-mil
polyethylene hazardous waste bags.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "(5-Chloro-2-methylphenyl)hydrazine, solid debris".
o Hazard Checkboxes: Toxic, Carcinogen.[1][4]

o Storage: Store in a satellite accumulation area (SAA) inside a secondary container. Keep the
container closed at all times except when adding waste.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Applicability: Filtrates, reaction solvents containing the hydrazine.

o Compatibility Check: Ensure the waste container does not contain oxidizing acids (Nitric,
Chromic).

o Transfer: Pour liquid waste into the designated carboy (Halogenated or Non-Halogenated
based on solvent) using a funnel inside the fume hood.
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» Rinsing: Triple-rinse empty glassware with a compatible solvent (e.g., ethanol or acetone).
Add the rinsate to the waste container, not the drain.

o Cap & Seal: Ensure the cap is vented if there is any risk of ongoing gas evolution, though

this is rare for stable solutions.

Protocol C: Empty Container Management (P-List
Equivalent Rigor)

While not strictly P-listed, best practice for toxic hydrazines dictates treating "empty" containers

as hazardous waste.

e Do NOT Wash: Do not attempt to wash out the original bottle for recycling.
o Cap & Tag: Cap the empty bottle tightly.

» Disposal: Discard the entire bottle into the solid hazardous waste stream.

Emergency Spill Response Procedures

Trigger: Spillage of >100 mg of solid or >10 mL of solution outside a fume hood.

Minor Spill
(<100mg, inside hood)

Double g?;vstG:o s Isolate Area Absorb/Cover Collect into Wash Surface
=i Cn‘at ggles, (Signage) (Vermiculite/Sand) Waste Container (Soap & Water)

Major Spill EVACUATE LAB

Assess Magnitude

Spill Detected & Location

(>100mg, outside hood) Call EHS

Click to download full resolution via product page

Figure 2: Emergency response workflow. Note that "Major Spills” of carcinogens require

professional EHS intervention.

Critical Cleanup Step: Do NOT use a vacuum cleaner or broom, as this generates aerosols.
Use wet-wiping methods or cover with damp sand/vermiculite to suppress dust before

scooping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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